2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(3-propan-2-yloxypropyl)acetamide

• IUPAC Name: 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(3-propan-2-yloxypropyl)acetamide
• InChI: InChI=1S/C23H31N3O4/c1-17(2)30-14-8-11-24-23(29)22(28)19-15-26(20-10-5-4-9-18(19)20)16-21(27)25-12-6-3-7-13-25/h4-5,9-10,15,17H,3,6-8,11-14,16H2,1-2H3,(H,24,29)
• InChI Key: SYTDFXQSWYWKAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCC3
• Molecular Formula: C23H31N3O4
• Molecular Weight: 413.5 g/mol
• CAS No.: 872861-04-6

Description

2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(3-propan-2-yloxypropyl)acetamide is a synthetic indole-derivative compound provided for scientific research and development. This complex molecule features an indole core, a functional group common in biologically active substances, which is further functionalized with piperidine and acetamide moieties. The specific structural architecture of this compound suggests it may be of significant interest in medicinal chemistry and pharmacology research , particularly in the investigation of novel therapeutic agents. Indole-based compounds are extensively studied for their interaction with various cellular targets and receptors. Researchers can utilize this chemical as a key intermediate or building block in the synthesis of more complex molecules, or as a reference standard in analytical studies. Its defined structure, characterized by the 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(3-propan-2-yloxypropyl)acetamide framework , makes it a valuable candidate for structure-activity relationship (SAR) studies aimed at optimizing biological potency and selectivity for specific research pathways.

Biological Activity

The compound 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(3-propan-2-yloxypropyl)acetamide is a synthetic derivative that has garnered attention due to its potential biological activities, particularly in the context of pain management and neuropharmacology. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{29}N_{3}O_{4}$ with a molecular weight of 467.6 g/mol. The structure includes an indole moiety, a piperidine ring, and an acetamide functional group, which are crucial for its biological interactions.

1. Antinociceptive Effects

Recent studies have indicated that compounds with similar structural features exhibit significant antinociceptive (pain-relieving) properties. For instance, in vivo tests using tail-clip and hot-plate assays demonstrated that certain derivatives significantly prolonged reaction times in animal models, suggesting central nervous system involvement in pain modulation .

Table 1: Summary of Antinociceptive Activity

Compound	Test Method	Dosage (mg/kg)	MPE (%)	Observations
3a	Tail Clip	50	72	Significant increase in reaction time
3b	Hot Plate	50	65	Moderate antinociceptive effect
3c	Acetic Acid Writhing	50	80	High efficacy in reducing writhing

The antinociceptive activity of the compound appears to be mediated through interactions with opioid receptors. Mechanistic studies suggest that the compound may form π-π interactions and hydrogen bonds with key amino acids in the µ-opioid receptor, contributing to its analgesic effects . Naloxone pretreatment has been shown to block these effects, confirming the involvement of opioid pathways in its action .

Case Studies

A notable study explored the synthesis and biological evaluation of a series of indole-based compounds similar to our target compound. These derivatives were tested for their antinociceptive properties using various animal models. The results indicated that modifications to the piperidine ring significantly influenced the potency and efficacy of the compounds .

Case Study Summary:

• Study Focus: Synthesis and evaluation of indole derivatives.
• Key Findings: Compounds with specific substitutions exhibited enhanced antinociceptive activity.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The compound shares structural homology with several indole- and acetamide-based derivatives. Key comparisons are outlined below:

Table 1: Structural Comparison of Analogs

Compound Name / ID	Key Structural Differences	Potential Functional Implications
Target Compound	- 3-Propan-2-yloxypropyl acetamide - Piperidin-1-yl-ethyl group on indole	Enhanced solubility (ether oxygen) and balanced lipophilicity; potential CNS activity
N-(4-Fluorobenzyl)-2-((1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl)thio)acetamide	- Thioacetamide linkage - 4-Fluorobenzyl substituent	Increased metabolic stability (C–S bond resistance) Higher lipophilicity (fluorinated aryl)
2-(2-(Adamantan-1-yl)-1H-indol-3-yl)-2-oxoacetamide derivatives	- Adamantane substituent on indole - Varied N-substituents (e.g., aryl, alkyl)	High lipophilicity and membrane permeability Potential for antiviral or anticancer activity
Morpholin-3-yl-acetamide derivatives	- Morpholinone ring replacing piperidine - Isopropylphenyl N-substituent	Improved hydrogen-bonding capacity (oxygen in morpholinone) Steric hindrance effects
N-(3-Acetamidophenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide	- 3-Acetamidophenyl group - No ether oxygen in side chain	Reduced solubility vs. target compound Aromatic stacking potential

Pharmacological and Physicochemical Insights

Pharmacokinetic Properties

• Lipophilicity : The piperidine and isopropyl groups in the target compound likely confer moderate logP values (~2–3), comparable to adamantane derivatives (logP ~4–5) but lower than fluorobenzyl analogs (logP ~3.5–4.5) .
• Solubility : The 3-propan-2-yloxypropyl group enhances aqueous solubility compared to purely aromatic N-substituents (e.g., 3-acetamidophenyl) due to its ether oxygen .